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For Researchers, Scientists, and Drug Development Professionals

Introduction
Brequinar is a potent and selective inhibitor of dihydroorotate dehydrogenase (DHODH), a key

enzyme in the de novo pyrimidine biosynthesis pathway.[1][2][3] By blocking DHODH,

Brequinar depletes the cellular pool of pyrimidines, which are essential for DNA and RNA

synthesis, thereby inhibiting cell proliferation.[1][4] This mechanism has led to its investigation

as an immunosuppressive, anti-cancer, and antiviral agent.[3][4] Proper preparation of

Brequinar stock solutions is critical for obtaining accurate and reproducible results in

preclinical research. These application notes provide detailed protocols for the preparation,

storage, and handling of Brequinar in a laboratory setting.

Safety and Handling Precautions
Brequinar should be considered a hazardous substance.[1] It is harmful if swallowed, inhaled,

or comes into contact with skin, and it can cause serious eye and skin irritation.[3][5]

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling Brequinar powder and solutions.

Ventilation: Handle the solid compound and prepare stock solutions in a well-ventilated area

or a chemical fume hood to avoid inhalation.[5]
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Handling: Avoid generating dust. Wash hands thoroughly after handling.[1]

Disposal: Dispose of Brequinar waste according to institutional and local regulations for

hazardous chemical waste.

SDS: Before use, researchers must review the complete Safety Data Sheet (SDS) for

Brequinar.[1]

Data Presentation: Solubility and Storage
Proper solvent selection and storage are crucial for maintaining the integrity and activity of

Brequinar. The following tables summarize the solubility and recommended storage

conditions.

Table 1: Brequinar Solubility Data
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)*

Notes

DMSO 25 - 50 mg/mL[2] 66.6 - 133.2 mM

The recommended

solvent for high-

concentration stock

solutions. Use of

fresh, anhydrous

DMSO is advised as

moisture can reduce

solubility.[6] Ultrasonic

treatment may be

required for complete

dissolution.[2][7]

Dimethylformamide

(DMF)
~2 mg/mL[1] ~5.3 mM

Purge with an inert

gas.[1]

Ethanol < 1 mg/mL[2][7] < 2.7 mM

Considered insoluble

or sparingly soluble.[1]

[2][7]

1:1 DMSO:PBS (pH

7.2)
~0.5 mg/mL[1] ~1.3 mM

For preparing

aqueous working

solutions, first dissolve

Brequinar in DMSO,

then dilute with the

aqueous buffer.[1]

Water Insoluble[6] Insoluble

The sodium salt of

Brequinar is water-

soluble (up to 39.73

mg/mL).

*Molar concentrations calculated based on a molecular weight of 375.37 g/mol for Brequinar.

Table 2: Storage and Stability
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Form
Storage
Temperature

Stability Period Notes

Solid Powder -20°C[1][6] ≥ 3 years[6]
Store protected from

light.

Stock Solution in

DMSO
-80°C Up to 1 year[2][6]

Aliquot into single-use

volumes to prevent

repeated freeze-thaw

cycles.[2][6]

Stock Solution in

DMSO
-20°C 1 to 6 months[2][6]

Shorter-term storage.

Avoid freeze-thaw

cycles.

Aqueous Working

Solution
4°C ≤ 24 hours

Prepare fresh and use

immediately. Storing

aqueous solutions for

more than one day is

not recommended.[1]

Experimental Protocols
Brequinar (crystalline solid)[1]

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.2, or other desired aqueous buffer

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Sonicator (bath or probe)

Pipettes and sterile, filtered pipette tips
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Appropriate PPE (lab coat, gloves, safety glasses)

This protocol describes the preparation of 1 mL of a 10 mM Brequinar stock solution. Adjust

volumes as needed.

Calculate Required Mass:

The molecular weight of Brequinar is 375.37 g/mol .

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution, the required mass is

calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 1 mL x 375.37 g/mol = 3.75 mg

Weighing Brequinar:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh 3.75 mg of Brequinar powder directly into the tube. Handle powder in a

fume hood or ventilated enclosure.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the Brequinar powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the solid does not fully dissolve, place the tube in a bath sonicator for 5-10 minutes.[2][7]

Visually inspect the solution to ensure no particulates remain. A clear solution should be

obtained.

Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

cryovials.
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Store the aliquots at -80°C for long-term stability (up to 1 year).[2][6]

For cell-based assays, a high concentration of DMSO can be toxic. The stock solution must be

diluted into an aqueous buffer or cell culture medium.

Determine Final Concentration: Decide the final working concentration of Brequinar and the

final percentage of DMSO required for your experiment (typically ≤ 0.5%).

Dilution:

Thaw a single aliquot of the 10 mM Brequinar stock solution.

Perform a serial dilution. For example, to prepare a 10 µM working solution from a 10 mM

stock, perform a 1:1000 dilution.

Important: To avoid precipitation, add the DMSO stock solution directly to the aqueous

buffer or cell culture medium and mix immediately and thoroughly.[1] Do not add the

aqueous solution to the concentrated DMSO stock.

Use and Storage:

Use the freshly prepared aqueous working solution immediately.

It is not recommended to store aqueous solutions of Brequinar for more than one day.[1]

Visualizations
Brequinar targets the DHODH enzyme, a critical step in the de novo synthesis of pyrimidines.
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De Novo Pyrimidine Synthesis
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Caption: Brequinar inhibits the DHODH enzyme.

The following diagram illustrates the key steps for preparing a Brequinar stock solution.
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Stock Solution Preparation

Storage

1. Calculate Mass
(e.g., 3.75 mg for 1mL of 10mM)

2. Weigh Brequinar Powder

3. Add Anhydrous DMSO

4. Vortex / Sonicate

5. Ensure Complete Dissolution

6. Aliquot into Vials

Clear Solution

7. Store at -80°C
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Caption: Workflow for Brequinar stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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